Cas no 2229594-52-7 (2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229594-52-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5796730
• PubChem ID: 165966051
• Update Time: 2025-05-23

2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol
• 2229594-52-7
• 2-fluoro-4-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1792554

• Inchi： 1S/C10H12FNO2/c1-10(5-12-6-10)14-7-2-3-9(13)8(11)4-7/h2-4,12-13H,5-6H2,1H3
• InChI Key： IBKQRIGXRLECTC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC1(C)CNC1)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol

Introduction to 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol (CAS No: 2229594-52-7)

2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol (CAS No: 2229594-52-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of a fluoro-substituent at the second position and an azetidinyl moiety linked through an oxyphenol group makes it a structurally intriguing molecule for further investigation.

The chemical structure of 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol encompasses a benzene ring modified with a hydroxyl group at the fourth position and a fluorine atom at the second position. This arrangement contributes to its distinct electronic properties, which are crucial for its interaction with biological targets. The azetidinyl ring, attached through an ether linkage, introduces additional conformational flexibility, enabling diverse pharmacophoric interactions. Such structural attributes have positioned this compound as a candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluoro-substituent in 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol is particularly noteworthy, as it has been shown to modulate the reactivity and selectivity of biological targets. This feature has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The azetidinyl component of this compound adds another layer of complexity, providing a scaffold that can be modified to achieve specific biological activities. Azetidine derivatives are known for their ability to interact with enzymes and receptors, making them valuable in the development of small-molecule drugs. The incorporation of a methyl group on the azetidinyl ring further enhances its potential as a pharmacophore, influencing both its solubility and bioavailability.

Recent studies have highlighted the significance of 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol in the context of medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with therapeutic applications. The compound’s ability to serve as a building block for larger scaffolds has opened new avenues for drug design. For instance, modifications at the hydroxyl and azetidinyl positions could lead to derivatives with enhanced efficacy or reduced side effects.

The oxyphenol moiety in the structure contributes to its hydrogen bonding capabilities, which are essential for stabilizing interactions with biological targets. This feature has been leveraged in the development of compounds that require precise binding to proteins or nucleic acids. The combination of these structural elements makes 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol a versatile molecule with broad applications in drug discovery.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol. Molecular modeling studies have provided insights into its binding modes and interactions with potential targets. These computational approaches have been instrumental in guiding experimental efforts and optimizing the compound’s pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the development process and identify promising candidates for further validation.

The synthesis of 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These improvements have not only facilitated research but also opened doors for industrial applications where large quantities of this compound may be required.

In conclusion, 2-fluoro-4-(3-methylazetidin-3-yl)oxyphenol (CAS No: 2229594-52-7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro-substituent, an azetidinyl moiety, and an oxyphenol group, make it a valuable candidate for further exploration. Ongoing studies continue to uncover new applications and synthetic strategies for this compound, reinforcing its importance in the field of medicinal chemistry.